3,4,5-trimethoxy-N-[(5-phenyl-1,2-oxazol-3-yl)methyl]benzamide

• IUPAC Name: 3,4,5-trimethoxy-N-[(5-phenyl-1,2-oxazol-3-yl)methyl]benzamide
• InChI: InChI=1S/C20H20N2O5/c1-24-17-9-14(10-18(25-2)19(17)26-3)20(23)21-12-15-11-16(27-22-15)13-7-5-4-6-8-13/h4-11H,12H2,1-3H3,(H,21,23)
• InChI Key: NKNVPMPXJIVNSX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)NCC2=NOC(=C2)C3=CC=CC=C3
• Molecular Formula: C20H20N2O5
• Molecular Weight: 368.4 g/mol

Description

Compounds like “3,4,5-trimethoxy-N-[(5-phenyl-1,2-oxazol-3-yl)methyl]benzamide” belong to a class of organic compounds known as amides. These are characterized by a functional group that contains a carbonyl group (C=O) linked to a nitrogen atom.

Synthesis Analysis

The synthesis of such compounds usually involves several steps, including the formation of the amide bond and the introduction of the trimethoxy groups. The exact synthesis route would depend on the starting materials and the specific conditions required for each reaction step.

Molecular Structure Analysis

The molecular structure of a compound can be determined using techniques such as X-ray crystallography or NMR spectroscopy. These techniques provide information about the arrangement of atoms in the molecule and the nature of the chemical bonds.

Chemical Reactions Analysis

The chemical reactions of a compound depend on its functional groups. Amides, for example, can undergo hydrolysis to form carboxylic acids and amines. The trimethoxy groups might make the compound more reactive towards electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound, such as its solubility, melting point, and reactivity, can be determined using various analytical techniques.

Scientific Research Applications

Chemical Structure and Properties

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Synthesis and Anticancer Activity

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Use in Plastic Additives Production

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Use in Psychedelic Phenethylamines Synthesis

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Use in Trimethoprim Synthesis

, an antibiotic used to treat bacterial infections.

Mechanism of Action

Target of Action

These include tubulin, heat shock protein 90 (Hsp90), thioredoxin reductase (TrxR), histone lysine-specific demethylase 1 (HLSD1), activin receptor-like kinase-2 (ALK2), P-glycoprotein (P-gp), and platelet-derived growth factor receptor β .

Mode of Action

Tmp-bearing compounds have been known to inhibit their targets effectively . For instance, TMP has a critical role in the fitting of colchicine and combretastatin analogs into the colchicine binding site (CBS) of the αβ-tubulin heterodimer .

Biochemical Pathways

Tmp-bearing compounds have been associated with various biological effects, indicating their involvement in multiple biochemical pathways .

Result of Action

Tmp-bearing compounds have displayed notable anti-cancer effects . They have also shown promising anti-fungal and anti-bacterial properties, including activities against Helicobacter pylori and Mycobacterium tuberculosis . Furthermore, these compounds have demonstrated significant efficacy against Leishmania, Malaria, and Trypanosoma, indicating their potential as anti-parasitic agents . They have also been associated with anti-inflammatory, anti-Alzheimer, anti-depressant, and anti-migraine properties .

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For example, some amides can be irritants or have toxic effects.

Future Directions

The future directions for the study of a compound would depend on its potential applications. This could include further studies to understand its mechanism of action, modifications to improve its properties, or investigations into new uses.